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Compound of Interest

Compound Name: Diethyldifluorosilane

Cat. No.: B15257199

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental data for
Diethyldifluorosilane against its common precursor, Diethyldichlorosilane, and a related
fluorinated silane, Dimethyldifluorosilane. The information presented is intended to assist
researchers in selecting the appropriate silylating agent for their specific applications, with a
focus on objective experimental data.

Data Presentation

The following tables summarize the key physical and spectroscopic properties of
Diethyldifluorosilane and the selected alternatives.

Table 1: Physical Properties
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Diethyldifluorosilan

Diethyldichlorosila

Dimethyldifluorosil

Property e ne[1] ane[2]
Molecular Formula C4H10F2Si C4H10CI2Si C2H6F2Si
Molecular Weight 124.20 g/mol 157.11 g/mol [1] 96.15 g/mol [2]
Boiling Point Not available 130 °C 2-3°C

Density Not available 1.0504 g/mL 0.888 g/cm?
CAS Number 358-06-5 1719-53-5[1] 353-66-2[2]

Table 2: Spectroscopic Data

Spectroscopic Data

Diethyldifluorosilan

Diethyldichlorosila
he

Dimethyldifluorosil
ane

1H NMR Data not available Data available[1] Data available
13C NMR Data not available Data available[1] Data available[2]
29Si NMR Data available Data available Data available[2]
IR: 1226 (Sadtler
) Research )
IR Spectra Data not available Data available

Laboratories Prism
Collection)[1]

Mass Spectra (GC-
MS)

NIST Number:
283881, Molecular lon
(m/z): 124

NIST Number: 76121,
Top Peak (m/z):
127[1]

NIST MS number: 887

Experimental Protocols
Synthesis of Diethyldifluorosilane

The primary method for the synthesis of Diethyldifluorosilane involves the fluorination of

Diethyldichlorosilane. Several fluorinating agents can be employed for this purpose, with

antimony trifluoride being a common choice in what is known as the Swarts reaction.
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Protocol: Fluorination of Diethyldichlorosilane using Antimony Trifluoride

This procedure is based on the general principles of the Swarts reaction for the fluorination of
organochlorosilanes.

Materials:

Diethyldichlorosilane

Antimony trifluoride (SbFs)

Anhydrous reaction solvent (e.g., a high-boiling inert hydrocarbon)

Distillation apparatus

Inert atmosphere setup (e.g., nitrogen or argon line)
Procedure:

e Set up a distillation apparatus under an inert atmosphere to prevent the reaction with
moisture.

« In the reaction flask, place Diethyldichlorosilane and the anhydrous solvent.

e Gradually add a stoichiometric amount of antimony trifluoride to the stirred solution. The
reaction is often exothermic and may require cooling to control the reaction rate.

o After the addition is complete, gently heat the reaction mixture to drive the reaction to
completion and to distill the lower-boiling Diethyldifluorosilane from the reaction mixture.

e Collect the distillate, which is crude Diethyldifluorosilane.
» Purify the collected liquid by fractional distillation to obtain pure Diethyldifluorosilane.

Characterization: The product can be characterized using the spectroscopic methods outlined
in Table 2. Gas chromatography-mass spectrometry (GC-MS) can be used to confirm the
molecular weight. *H, 13C, and 2°Si NMR spectroscopy will confirm the structure and purity of
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the final product. Infrared spectroscopy can be used to observe the disappearance of the Si-Cl
bond and the appearance of the Si-F bond.

Mandatory Visualization

Experimental Workflow for the Synthesis of
Diethyldifluorosilane

Fluorination

Purification

Fractional Distillation Diethyldifluorosilane

Synthesis of Diethyldichlorosilane (Direct Process)

Silicon Powder + Ethyl Chioride Fluidized Bed Reactor Crude Product

Diethyldichlorosilane

(Copper Catalyst, ~300°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Diethyldichlorosilane | C4H10CI2Si | CID 15589 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Silane, difluorodimethyl- | C2H6F2Si | CID 9627 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Comparative Analysis of Diethyldifluorosilane and
Alternative Silylating Agents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15257199#cross-validation-of-experimental-results-
for-diethyldifluorosilane]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15257199?utm_src=pdf-body
https://www.benchchem.com/product/b15257199?utm_src=pdf-body-img
https://www.benchchem.com/product/b15257199?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyldichlorosilane
https://pubchem.ncbi.nlm.nih.gov/compound/Difluorodimethylsilane
https://www.benchchem.com/product/b15257199#cross-validation-of-experimental-results-for-diethyldifluorosilane
https://www.benchchem.com/product/b15257199#cross-validation-of-experimental-results-for-diethyldifluorosilane
https://www.benchchem.com/product/b15257199#cross-validation-of-experimental-results-for-diethyldifluorosilane
https://www.benchchem.com/product/b15257199#cross-validation-of-experimental-results-for-diethyldifluorosilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15257199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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